Cas no 1807217-63-5 (2-Aminomethyl-5-cyano-3-methoxybenzoic acid)

• Product Name: 2-Aminomethyl-5-cyano-3-methoxybenzoic acid
• CAS No: 1807217-63-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4946694
• Update Time: 2025-06-08

2-Aminomethyl-5-cyano-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-cyano-3-methoxybenzoic acid

• Inchi： 1S/C10H10N2O3/c1-15-9-3-6(4-11)2-7(10(13)14)8(9)5-12/h2-3H,5,12H2,1H3,(H,13,14)
• InChI Key： IDAGUUOVKAIXCV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C(=O)O)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: -2.3
• Topological Polar Surface Area: 96.3

Additional information on 2-Aminomethyl-5-cyano-3-methoxybenzoic acid

Recent Advances in the Study of 2-Aminomethyl-5-cyano-3-methoxybenzoic acid (CAS: 1807217-63-5)

2-Aminomethyl-5-cyano-3-methoxybenzoic acid (CAS: 1807217-63-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating specific enzymatic activities, particularly those involved in inflammatory and oncogenic pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Aminomethyl-5-cyano-3-methoxybenzoic acid exhibit potent inhibitory effects on certain kinases, suggesting its utility in the design of targeted cancer therapies. The study utilized a combination of computational modeling and in vitro assays to elucidate the structure-activity relationship (SAR) of these derivatives.

Another significant development involves the use of 2-Aminomethyl-5-cyano-3-methoxybenzoic acid as a building block in the synthesis of protease inhibitors. Research conducted by a team at the University of Cambridge revealed that this compound can be efficiently incorporated into peptide mimetics, enhancing their stability and binding affinity. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters, underscoring the versatility of this compound in drug design.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 2-Aminomethyl-5-cyano-3-methoxybenzoic acid have been reported. A study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's synthesis.

Looking ahead, the continued exploration of 2-Aminomethyl-5-cyano-3-methoxybenzoic acid and its derivatives holds promise for the discovery of new therapeutic agents. Ongoing research is focused on expanding its applications to other disease areas, such as neurodegenerative disorders and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.